N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide

Specification

• CAS No.: 953168-18-8
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.302
• IUPAC Name: N'-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N-ethyloxamide
• Standard InChI: InChI=1S/C12H19N3O3/c1-4-13-11(16)12(17)14-8-9(15(2)3)10-6-5-7-18-10/h5-7,9H,4,8H2,1-3H3,(H,13,16)(H,14,17)
• Standard InChI Key: PXNHHOVFVIAGMI-UHFFFAOYSA-N
• SMILES: CCNC(=O)C(=O)NCC(C1=CC=CO1)N(C)C

Introduction

Synthesis and Preparation

The synthesis of oxalamides often involves the reaction of oxalic acid or its derivatives with amines. For N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide, a plausible synthesis route might involve:

• Starting Materials: Oxalic acid or oxalyl chloride, 2-(dimethylamino)-2-(furan-2-yl)ethylamine, and ethylamine.

• Reaction Conditions: Typically involves coupling reactions in the presence of a base and a solvent like dichloromethane or dimethylformamide.

Biological Activity and Applications

Oxalamides have been explored for various biological activities, including antiviral, antibacterial, and anticancer properties. While specific data on N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide is lacking, related compounds have shown promise:

• Anticancer Activity: Some oxalamides exhibit antiproliferative effects against cancer cell lines, as seen with other compounds like 2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione, which showed significant antimitotic activity.

• Drug-Like Properties: Compounds with similar structures are evaluated for drug-like properties using tools like SwissAdme, which assesses parameters such as solubility, permeability, and metabolic stability.

Data Tables

Given the lack of specific data on N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-ethyloxalamide, the following table provides general information on related compounds:

Compound	Molecular Formula	Molecular Weight	Biological Activity
N1-(2,4-Dimethoxybenzyl)-N2-(2-(pyridin-2-yl)ethyl)oxalamide	C18H21N3O4	Not specified	Not reported
2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Not specified	Antimitotic activity
N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-ethoxyphenyl)oxalamide	C18H23N3O4	345.4	Not reported